Cas no 97608-50-9 (4-Chloro-3-(trifluoromethoxy)aniline)

4-Chloro-3-(trifluoromethoxy)aniline structure

97608-50-9 structure

Product Name:4-Chloro-3-(trifluoromethoxy)aniline

CAS No:97608-50-9

MF:C₇H₅ClF₃NO

MW:211.568911314011

MDL:MFCD09832255

CID:803079

PubChem ID:13405086

Update Time:2024-10-25

4-Chloro-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-(trifluoromethoxy)aniline
- 4-chloro-3-(trifluoromethoxy)Benzenamine
- Benzenamine, 4-chloro-3-(trifluoromethoxy)-
- 6828AC
- SBB094528
- PC49252
- FCH1325566
- 4-chloro-3-(trifluoromethoxy)phenylamine
- Benzenamine,4-chloro-3-(trifluoromethoxy)-
- AB0060284
- ST2418270
- AX8222922
- 1-Chloro-4-nitro-2-(trifluoromethoxy)benzene
- 4-Chloro-3-(trifluoromethoxy)benzenamine (ACI)
- MFCD09832255
- DTXSID90539733
- SCHEMBL1555931
- CS-W022144
- 4-Chloro-3-(trifluoroMethoxy)aniline, 97%
- PS-11461
- 97608-50-9
- SB78738
- DB-080466
- AKOS015956746
- RWTSQATWCKAOBB-UHFFFAOYSA-N
- MDL： MFCD09832255
- Inchi： 1S/C7H5ClF3NO/c8-5-2-1-4(12)3-6(5)13-7(9,10)11/h1-3H,12H2
- InChI Key： RWTSQATWCKAOBB-UHFFFAOYSA-N
- SMILES： FC(OC1C(Cl)=CC=C(N)C=1)(F)F

Computed Properties

Exact Mass: 211.0011760g/mol
Monoisotopic Mass: 211.0011760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
XLogP3: 3.1

Experimental Properties

Refractive Index: 1.4940

4-Chloro-3-(trifluoromethoxy)aniline Security Information

HazardClass：6.1

4-Chloro-3-(trifluoromethoxy)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM195225-5g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95+%	5g	$459	2021-06-16
Chemenu	CM195225-10g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95+%	10g	$827	2021-06-16
Chemenu	CM195225-25g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95+%	25g	$1606	2021-06-16
Fluorochem	050537-250mg	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95%	250mg	￡52.00	2022-03-01
Fluorochem	050537-1g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95%	1g	￡112.00	2022-03-01
Fluorochem	050537-5g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95%	5g	￡448.00	2022-03-01
Fluorochem	050537-25g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	95%	25g	￡1890.00	2022-03-01
Alichem	A013027593-250mg	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	97%	250mg	$499.20	2023-08-31
Alichem	A013027593-500mg	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	97%	500mg	$823.15	2023-08-31
Alichem	A013027593-1g	4-Chloro-3-(trifluoromethoxy)aniline	97608-50-9	97%	1g	$1490.00	2023-08-31

4-Chloro-3-(trifluoromethoxy)aniline Production Method

Production Method 1

97608-49-6

97608-50-9

Reaction Conditions

1.1 Reagents: Ammonia , Sodium amide

Reference

: Synthesis and properties of aryl polyfluoromethyl ethers and thio ethers

Langlois, B.; Desbois, M., Annales de Chimie (Paris, 1984, 9(6), 729-41

Production Method 2

97608-49-6

97608-50-9

Reaction Conditions

1.1 Reagents: Ammonia , Sodium amide

Reference

: A safe and economical synthesis of 3-(trifluoromethoxy)aniline from 2-chlorophenol

Langlois, Bernard; Soula, Gerard, Bulletin de la Societe Chimique de France, 1986, (6), 925-9

Production Method 3

97608-50-9

Reaction Conditions

Reference

: Process for the preparation fluorine containing anilines and new fluorine containing anilines

, European Patent Organization, , ,

Production Method 4

97608-50-9

Reaction Conditions

Reference

: Process for the preparation of 4-fluoroanilines from 4-halonitrobenzenes

, European Patent Organization, , ,

Production Method 5

97608-50-9

Reaction Conditions

Reference

: m-Substituted anilines

, European Patent Organization, , ,

4-Chloro-3-(trifluoromethoxy)aniline Raw materials

1,3-Dichloro-2-(trifluoromethoxy)benzene

4-Chloro-3-(trifluoromethoxy)aniline Preparation Products

4-Chloro-3-(trifluoromethoxy)aniline (97608-50-9)

4-Chloro-3-(trifluoromethoxy)aniline Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

97608-50-9 (4-Chloro-3-(trifluoromethoxy)aniline) Related Products

Recommended suppliers

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent